Cas no 120321-65-5 (4-(Butylamino)-3-nitrobenzoic acid)

4-(Butylamino)-3-nitrobenzoic acid structure
120321-65-5 structure
Product Name:4-(Butylamino)-3-nitrobenzoic acid
CAS No:120321-65-5
Molecular Formula:C11H14N2O4
Molecular Weight:238.23986
MDL:MFCD00434901
CID:133187
PubChem ID:2829816

4-(Butylamino)-3-nitrobenzoic acid Properties

Names and Identifiers

    • 4-(Butylamino)-3-nitrobenzoic acid
    • 4-BUTYLAMINO-3-NITRO-BENZOIC ACID
    • Benzoic acid,4-(butylamino)-3-nitro-
    • 4-Butylamino-3-nitro-benzoesaeure
    • AC1MD2E4
    • ACMC-1CITY
    • CHEMBL236219
    • CTK4B1794
    • SureCN6044176
    • A1-41715
    • 4-(butylamino)-3-nitrobenzoicacid
    • SB80865
    • FT-0681504
    • SR-01000575353-1
    • BS-4466
    • AKOS015965481
    • SCHEMBL6044176
    • 120321-65-5
    • AKOS000214369
    • EN300-1191734
    • SR-01000575353
    • DTXSID10385259
    • CS-0297699
    • PATRMRVHZVOHEB-UHFFFAOYSA-N
    • 4-butylamino-3-nitrobenzoic acid
    • Z56760421
    • 4-butylamino-3-nitro-benzoic Acid
    • 4-(butylamino)-3-nitrobenzoic acid
    • MDL: MFCD00434901
    • InChIKey: PATRMRVHZVOHEB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H14N2O4/c1-2-3-6-12-9-5-4-8(11(14)15)7-10(9)13(16)17/h4-5,7,12H,2-3,6H2,1H3,(H,14,15)
    • SMILES: CCCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.09542
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 238.09535693g/mol
  • Heavy Atom Count: 17
  • Complexity: 277
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 92.47

4-(Butylamino)-3-nitrobenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD35067-1mg
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 90%
1mg
$146.00
Alichem
A019096620-1g
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 95%
1g
$400.00 2023-09-04
Crysdot LLC
CD12174173-5g
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 95+%
5g
$856 2024-07-23
Enamine
EN300-1191734-0.05g
4-(butylamino)-3-nitrobenzoic acid
120321-65-5
0.05g
$148.0
Matrix Scientific
052786-500mg
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5
500mg
$237.00 2023-09-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368369-1g
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 95+%
1g
¥2887.00

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